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Compound of Interest

Compound Name: 2-Bromo-2-methylpentane

Cat. No.: B146041

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents is a cornerstone of operational safety
and environmental responsibility. This guide provides a detailed, step-by-step procedure for the
safe disposal of 2-Bromo-2-methylpentane, a halogenated hydrocarbon, ensuring compliance
with safety protocols and minimizing environmental impact.

Immediate Safety and Hazard Profile

2-Bromo-2-methylpentane is a flammable liquid that requires careful handling. Personal
protective equipment (PPE) is mandatory when working with this substance to prevent skin and
eye contact.[1][2] In the event of a fire, use dry chemical, carbon dioxide, or alcohol-resistant
foam extinguishers.[1]

Quantitative Data Summary
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Property Value Source
Molecular Formula C6H13Br [1]
Molecular Weight 165.07 g/mol [1]
Boiling Point 107 °C (at 980 hPa)

Density 1.182 g/cm3 (at 25 °C)

H225 (Highly flammable liquid

and vapour), H315 (Causes

skin irritation), H319 (Causes
Hazard Statements ] o

serious eye irritation), H335

(May cause respiratory

irritation)

1993 (Flammable Liquid,
N.O.S))

UN Number

Step-by-Step Disposal Protocol

The proper disposal of 2-Bromo-2-methylpentane is critical and must be handled as
hazardous waste. As a brominated organic compound, it falls into the category of halogenated
organic waste.[3]

Experimental Protocol: Waste Segregation and Collection

o Waste Identification: Clearly label a dedicated waste container for "Halogenated Organic
Waste."

o Container Selection: Use a chemically resistant container, such as a high-density
polyethylene (HDPE) carboy, that can be tightly sealed.[4]

e Segregation: Do not mix 2-Bromo-2-methylpentane with non-halogenated organic waste,
agueous waste, or other incompatible chemicals.[3][5]

o Collection: Carefully transfer the waste 2-Bromo-2-methylpentane into the designated
container in a well-ventilated area, preferably within a fume hood.
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e Labeling: Ensure the container is accurately labeled with the chemical name ("2-Bromo-2-
methylpentane") and the approximate quantity.

o Storage: Store the sealed waste container in a cool, well-ventilated, and designated
hazardous waste accumulation area, away from heat and sources of ignition.

Disposal Procedure

The ultimate disposal of halogenated hydrocarbons like 2-Bromo-2-methylpentane should be
conducted by a licensed hazardous waste disposal company.[6][7] These companies typically
use high-temperature incineration with flue gas cleaning systems to safely destroy the
chemical.[8]

Logical Workflow for Disposal
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Disposal Workflow for 2-Bromo-2-methylpentane

Identify Waste as
2-Bromo-2-methylpentane
(Halogenated Hydrocarbon)

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Designated

Halogenated Waste Container

Transfer Waste in
Well-Ventilated Area

:

Securely Seal and
Label Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Licensed Waste Disposal Company

Click to download full resolution via product page

Caption: Logical steps for the safe disposal of 2-Bromo-2-methylpentane.
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Accidental Release Measures

In the event of a spill, the following steps should be taken:

e Evacuate: Evacuate non-essential personnel from the spill area.[1][6]

o Ventilate: Ensure adequate ventilation.[1][2]

o Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][2][6]

e Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the
spill.

o Collection: Collect the absorbed material into a suitable container for disposal as hazardous
waste.[1]

» Decontamination: Clean the spill area thoroughly.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of 2-Bromo-2-methylpentane, fostering a secure and environmentally conscious
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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